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Compound of Interest

Compound Name: AzBTS-(NH4)2

Cat. No.: B1664314 Get Quote

For researchers, scientists, and drug development professionals, the selection of a reliable and

efficient method for determining total antioxidant capacity is crucial. The 2,2'-azino-bis(3-

ethylbenzothiazoline-6-sulfonic acid) diammonium salt (ABTS) assay is a widely adopted

method, and numerous commercial kits are available to streamline this process. This guide

provides a critical evaluation and comparison of popular commercial ABTS assay kits, focusing

on their performance characteristics and experimental protocols to aid in the selection of the

most suitable kit for your research needs.

Principle of the ABTS Assay
The ABTS assay is a spectrophotometric method based on the reduction of the ABTS radical

cation (ABTS•+), a blue-green chromophore, by antioxidants. The presence of antioxidants in a

sample leads to a decrease in the absorbance of the ABTS•+ solution, which is proportional to

the antioxidant concentration. The antioxidant capacity is typically expressed as Trolox

equivalents, a water-soluble vitamin E analog.

Performance Comparison of Commercial ABTS
Assay Kits
The following tables summarize the key performance characteristics of three commercially

available ABTS assay kits from leading suppliers: Sigma-Aldrich (Merck), Cayman Chemical,

and BioAssay Systems. It is important to note that the majority of the quantitative data
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presented here is sourced from the manufacturers' technical datasheets and may not reflect

the results of independent, head-to-head comparative studies.

Table 1: General Performance Characteristics

Feature
Sigma-Aldrich
(CS0790)

Cayman Chemical
(709001)

BioAssay Systems
(QuantiChrom™)

Assay Principle

Inhibition of the

oxidation of ABTS by

metmyoglobin

Inhibition of the

oxidation of ABTS® by

metmyoglobin

Reduction of pre-

formed ABTS•+

radical

Detection Method Colorimetric (405 nm)
Colorimetric (750 or

405 nm)

Colorimetric (650 nm,

adaptable to 420 nm)

Standard Trolox Trolox Trolox

Sample Types

Plasma, serum, urine,

saliva, cell and tissue

lysates

Plasma, serum, urine,

saliva, cell lysates

Aqueous and ethanol-

extracted samples

Kit Size 200 tests
41 samples in

duplicate
Not explicitly stated

Table 2: Quantitative Performance Metrics
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Performance Metric
Sigma-Aldrich
(CS0790)

Cayman Chemical
(709001)

BioAssay Systems
(QuantiChrom™)

Sensitivity Not explicitly stated
Down to 44 µM Trolox

equivalents
Not explicitly stated

Linearity

Up to 2.5 mM (for

Total Antioxidant

Status kit)

Not explicitly stated Not explicitly stated

Precision (Intra-assay

CV)
Not explicitly stated Not explicitly stated Not explicitly stated

Precision (Inter-assay

CV)

2.4% (for Total

Antioxidant Status kit)
Not explicitly stated Not explicitly stated

Incubation Time 5 minutes Not explicitly stated 5 minutes

Stability of Reagents

Reconstituted

Chromogen stable for

2 days at 4°C

≥ 1 year Not explicitly stated

Experimental Protocols
Detailed methodologies are crucial for reproducibility and accurate comparison. Below are the

summarized experimental protocols for the key experiments cited.

Sigma-Aldrich Antioxidant Assay Kit (CS0790) -
Summarized Protocol

Reagent Preparation:

Prepare 1X Assay Buffer by diluting the 10X stock.

Reconstitute Myoglobin and Trolox standards.

Prepare ABTS Substrate Solution.

Standard Curve Preparation:
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Perform serial dilutions of the Trolox standard to create a standard curve.

Sample Preparation:

Prepare cell or tissue lysates, or use biological fluids like plasma or serum. Dilute samples

as necessary.

Assay Procedure (96-well plate):

Add samples and standards to the wells.

Add Myoglobin Working Solution to each well.

Add ABTS Substrate Working Solution to initiate the reaction.

Incubate for 5 minutes at room temperature.

Add Stop Solution to each well.

Read the absorbance at 405 nm.

Calculation:

Calculate the antioxidant capacity of the samples based on the standard curve.

Cayman Chemical Antioxidant Assay Kit (709001) -
General Workflow
The assay from Cayman Chemical also relies on the inhibition of ABTS oxidation by

metmyoglobin. The general workflow involves preparing the ABTS substrate, adding samples

and standards, initiating the reaction, and measuring the absorbance at either 750 nm or 405

nm. The antioxidant capacity is then quantified as millimolar Trolox equivalents.

BioAssay Systems QuantiChrom™ ABTS Antioxidant
Assay Kit - General Workflow
This kit utilizes a pre-formed ABTS radical. The procedure involves adding the sample to the

ABTS working solution, incubating for a short period (5 minutes), and then measuring the
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decrease in absorbance at 650 nm. The antioxidant concentration is determined by comparison

to a Trolox standard curve.

Visualizing the ABTS Assay Principle and Workflow
To further clarify the underlying mechanisms and experimental steps, the following diagrams

are provided.

ABTS•+ Radical Generation

Antioxidant Reaction

ABTS
(Colorless)

ABTS•+
(Blue-Green)Oxidation

Oxidizing Agent
(e.g., Persulfate)

ABTS•+
(Blue-Green)

Antioxidant
(Sample)

ABTS
(Colorless)Reduction

Click to download full resolution via product page

Caption: ABTS Radical Generation and Reaction with Antioxidants.
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Caption: A Typical Experimental Workflow for an ABTS Assay Kit.
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Critical Evaluation and Recommendations
While all three evaluated kits provide a convenient and rapid method for assessing total

antioxidant capacity, the choice of kit should be guided by specific experimental needs.

Sigma-Aldrich's kit is well-documented with a detailed protocol and has been cited in

numerous publications, suggesting a degree of reliability and user acceptance. The provided

inter-assay CV of 2.4% for a related kit indicates good reproducibility.

Cayman Chemical's kit offers the flexibility of reading absorbance at two different

wavelengths and specifies a detection limit, which is valuable for studies with low antioxidant

concentrations.

BioAssay Systems' QuantiChrom™ kit emphasizes a very short incubation time, making it

suitable for high-throughput screening applications.

Limitations of Commercial Kits: It is crucial to acknowledge that the term "total antioxidant

capacity" is a simplification. The ABTS assay, like other antioxidant assays, is influenced by the

reaction kinetics of different antioxidants and the specific reaction conditions of the kit.

Therefore, results should be interpreted with caution, and it is often advisable to use multiple

antioxidant assays to obtain a more comprehensive understanding of a sample's antioxidant

profile.

Recommendations for Researchers:

Pilot Studies: Before committing to a large-scale study, it is recommended to perform a pilot

experiment with a small number of samples to validate the chosen kit's performance with

your specific sample type.

Adherence to Protocols: Strictly adhere to the manufacturer's protocol to ensure

reproducibility.

Standard Curve: Always run a fresh standard curve for each assay plate.

Independent Validation: Whenever possible, compare results with an alternative antioxidant

assay to confirm findings.
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In conclusion, commercial ABTS assay kits offer a valuable tool for antioxidant research. A

thorough understanding of their principles, performance characteristics, and limitations, as

outlined in this guide, will enable researchers to make an informed decision and generate

reliable and reproducible data.

To cite this document: BenchChem. [A Critical Evaluation of Commercial ABTS•+ Assay Kits
for Antioxidant Capacity Assessment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664314#critical-evaluation-of-commercial-azbts-
nh4-2-assay-kits]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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